Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with trimethoxy3-(oxiranylmeth

• CAS No.: 188958-73-8
• Molecular Formula: C15H26N2O6

Description

Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with trimethoxy3-(oxiranylmeth): is a specialized compound used in various industrial and scientific applications. This compound is part of the broader family of siloxanes and silicones, known for their unique properties such as flexibility, thermal stability, and resistance to chemicals and weathering. The specific reaction product with trimethoxy3-(oxiranylmeth) introduces additional functional groups that enhance its reactivity and utility in different applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with trimethoxy3-(oxiranylmeth) typically involves the following steps:

Hydrolysis and Condensation: The initial step involves the hydrolysis of dimethylsiloxane with terminal hydroxyl groups. This is followed by a condensation reaction to form the siloxane backbone.

Functionalization: The hydroxy-terminated siloxane is then reacted with trimethoxy3-(oxiranylmeth) under controlled conditions. This reaction often requires a catalyst, such as a tin or platinum-based compound, to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The process involves:

Raw Material Preparation: Ensuring the purity of dimethylsiloxane and trimethoxy3-(oxiranylmeth) is crucial.

Reaction Control: Maintaining optimal temperature and pressure conditions to maximize the efficiency of the hydrolysis, condensation, and functionalization reactions.

Purification: The final product is purified using techniques such as distillation or chromatography to remove any unreacted materials or by-products.

Chemical Reactions Analysis

Types of Reactions

Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with trimethoxy3-(oxiranylmeth) can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups, enhancing its reactivity.

Substitution: The epoxy group from trimethoxy3-(oxiranylmeth) can participate in nucleophilic substitution reactions, allowing for further functionalization.

Polymerization: The compound can undergo polymerization reactions to form cross-linked networks, which are useful in creating elastomers and resins.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide or peracids are commonly used for oxidation reactions.

Nucleophiles: Amines, alcohols, and thiols are typical nucleophiles for substitution reactions.

Catalysts: Tin or platinum-based catalysts are often employed to facilitate polymerization and other reactions.

Major Products

The major products formed from these reactions include:

Oxidized Siloxanes: With additional hydroxyl or carbonyl groups.

Substituted Siloxanes: With various organic groups attached to the siloxane backbone.

Cross-linked Polymers: Used in the production of silicone elastomers and resins.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a precursor for synthesizing advanced materials. Its ability to undergo various chemical reactions makes it a versatile building block for creating functionalized siloxanes and silicones.

Biology

In biological research, siloxanes and silicones are used in the development of biocompatible materials. The hydroxy-terminated variant is particularly useful in creating hydrogels and other materials that can interact with biological systems.

Medicine

In medicine, this compound is used in the formulation of medical devices and implants. Its biocompatibility and stability make it ideal for long-term applications within the human body.

Industry

Industrially, this compound is used in the production of coatings, adhesives, and sealants. Its unique properties, such as flexibility and resistance to environmental factors, make it suitable for a wide range of applications.

Mechanism of Action

The mechanism by which Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with trimethoxy3-(oxiranylmeth) exert their effects involves several molecular targets and pathways:

Surface Interaction: The compound can form strong bonds with various substrates, enhancing adhesion and coating properties.

Cross-linking: The epoxy groups can react with other functional groups to form cross-linked networks, providing mechanical strength and stability.

Biocompatibility: The hydroxy-terminated siloxanes interact favorably with biological tissues, making them suitable for medical applications.

Comparison with Similar Compounds

Similar Compounds

Siloxanes and Silicones, di-Me, hydroxy-terminated: Lacks the additional functionalization provided by trimethoxy3-(oxiranylmeth).

Siloxanes and Silicones, di-Me, Me vinyl, hydroxy-terminated: Contains vinyl groups instead of epoxy groups, leading to different reactivity and applications.

Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with Me hydrogen siloxanes: Another variant with different functional groups affecting its properties and uses.

Uniqueness

The unique aspect of Siloxanes and Silicones, di-Me, hydroxy-terminated, reaction products with trimethoxy3-(oxiranylmeth) lies in its epoxy functionality. This allows for a broader range of chemical reactions and applications, particularly in creating cross-linked polymers and functionalized materials.

This compound’s versatility and unique properties make it a valuable material in various scientific and industrial fields.